Cas no 2227838-81-3 (tert-butyl N-{4-fluoro-3-(2S)-2-hydroxypropylphenyl}carbamate)

• Product Name: tert-butyl N-{4-fluoro-3-(2S)-2-hydroxypropylphenyl}carbamate
• CAS No: 2227838-81-3
• MF: C₁₄H₂₀FNO₃
• MW: 269.31190776825
• CID: 6117309
• PubChem ID: 165707790
• Update Time: 2025-08-05

tert-butyl N-{4-fluoro-3-(2S)-2-hydroxypropylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-fluoro-3-(2S)-2-hydroxypropylphenyl}carbamate
• tert-butyl N-{4-fluoro-3-[(2S)-2-hydroxypropyl]phenyl}carbamate
• 2227838-81-3
• EN300-1883900

• Inchi： 1S/C14H20FNO3/c1-9(17)7-10-8-11(5-6-12(10)15)16-13(18)19-14(2,3)4/h5-6,8-9,17H,7H2,1-4H3,(H,16,18)/t9-/m0/s1
• InChI Key： AJDHMCCPVRTKDD-VIFPVBQESA-N
• SMILES： FC1=CC=C(C=C1C[C@H](C)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 269.14272166g/mol
• Monoisotopic Mass: 269.14272166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{4-fluoro-3-(2S)-2-hydroxypropylphenyl}carbamate

Comprehensive Overview of tert-butyl N-{4-fluoro-3-(2S)-2-hydroxypropylphenyl}carbamate (CAS No. 2227838-81-3)

The compound tert-butyl N-{4-fluoro-3-(2S)-2-hydroxypropylphenyl}carbamate (CAS No. 2227838-81-3) is a specialized carbamate derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a fluoro-substituted phenyl ring and a hydroxypropyl side chain, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing chiral building blocks and targeted drug delivery systems, aligning with the growing demand for precision medicine.

In recent years, the scientific community has focused on fluorinated organic compounds like tert-butyl N-{4-fluoro-3-(2S)-2-hydroxypropylphenyl}carbamate because of their enhanced metabolic stability and bioavailability. This aligns with trending topics such as green chemistry and sustainable synthesis, where efficiency and environmental impact are prioritized. The compound's stereospecific configuration (2S) also makes it relevant to discussions about enantioselective catalysis, a hot topic in asymmetric synthesis forums and AI-driven drug discovery platforms.

The applications of CAS No. 2227838-81-3 extend to protease inhibitor research and kinase modulation, areas frequently searched in academic databases. Its tert-butyl carbamate group offers protective advantages in multi-step syntheses, a feature highlighted in peptide chemistry tutorials. Furthermore, the compound's lipophilicity and hydrogen-bonding capacity are often compared to newer bioisosteres in medicinal chemistry blogs, addressing common user queries about molecular optimization strategies.

From an industrial perspective, tert-butyl N-{4-fluoro-3-(2S)-2-hydroxypropylphenyl}carbamate is synthesized via Pd-catalyzed cross-coupling or enzymatic resolution, methods widely discussed in process chemistry circles. These techniques resonate with searches for cost-effective scaling and continuous flow manufacturing, reflecting industry shifts toward Industry 4.0 practices. Analytical challenges, such as HPLC purity testing of this compound, also generate substantial technical discourse in quality control forums.

Emerging studies explore the compound's potential in neuroprotective agents and GPCR-targeted therapies, connecting it to trending health topics like neurodegenerative disease research. Its 4-fluoro-3-substituted motif is frequently compared to commercial FDA-approved drugs in patent analyses, addressing frequent user questions about scaffold hopping and intellectual property landscapes. This positions CAS No. 2227838-81-3 as a bridge between academic innovation and commercial translation.

Environmental considerations are equally critical. The biodegradability of carbamate derivatives like this one is a recurring theme in ecotoxicology studies, matching public interest in benign-by-design chemicals. Regulatory-compliant documentation for REACH or ICH guidelines often references such compounds, making them relevant to compliance officers and formulation scientists alike.